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Cat. No.: B1206617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenyltriethoxysilane (PTES) is an organosilane compound with the chemical formula

C₁₂H₂₀O₃Si. It is a colorless liquid that is soluble in many organic solvents but reacts with

water. PTES is a versatile molecule widely utilized in materials science and surface chemistry

due to its unique combination of a phenyl group and hydrolyzable ethoxy groups. The phenyl

group imparts hydrophobicity and thermal stability, while the ethoxy groups can undergo

hydrolysis and condensation to form stable siloxane bonds (Si-O-Si). This dual functionality

allows PTES to act as a surface modifier, a coupling agent, and a crosslinking agent in a

variety of applications. This technical guide provides an in-depth overview of the properties,

applications, and relevant experimental protocols for Phenyltriethoxysilane.

Physicochemical Properties
The key physicochemical properties of Phenyltriethoxysilane are summarized in the table

below for easy reference.
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Property Value

Molecular Formula C₁₂H₂₀O₃Si

Molecular Weight 240.37 g/mol [1][2]

CAS Number 780-69-8

Appearance Colorless transparent liquid[2][3][4]

Density 0.996 g/mL at 25 °C[5]

Boiling Point 112-113 °C at 10 mmHg[1][5][6][7][8]

Melting Point < -50 °C[6][9]

Refractive Index n20/D 1.461 (lit.)[5][8][10]

Flash Point 96 °C[1][7]

Autoignition Temperature 265 °C[1][7]

Viscosity 1.7 cSt at 25 °C[7]

Solubility

Soluble in various organic solvents such as

ethanol, toluene, and hexane.[3][11] Insoluble

and reacts with water.[2][4][7][10][11]

Reactivity and Functionalization Mechanism
The utility of Phenyltriethoxysilane is primarily derived from the reactivity of its ethoxy groups.

These groups undergo hydrolysis in the presence of water to form silanol (Si-OH) groups. The

hydrolysis is followed by a condensation reaction, where the silanol groups react with each

other or with hydroxyl groups on a substrate surface to form stable siloxane (Si-O-Si) or

siloxane-substrate (Si-O-Substrate) bonds, respectively. This process is the basis for its

application as a surface modifier and coupling agent. The hydrolysis and condensation

reactions can be catalyzed by acids or bases.
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Caption: Hydrolysis and condensation of Phenyltriethoxysilane.

Applications
Phenyltriethoxysilane is a versatile compound with a range of applications in materials

science and nanotechnology.

Surface Modification: PTES is widely used to render surfaces hydrophobic. The phenyl

groups create a low-energy surface that repels water. This is particularly useful for treating

glass, silica, and other mineral surfaces to prevent fouling and improve compatibility with

non-polar polymers.
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Coupling Agent: It can act as a bridge between inorganic substrates (like glass fibers or

fillers) and organic polymers. This improves the adhesion and mechanical properties of

composite materials.

Crosslinking Agent: In the formulation of silicone elastomers and resins, PTES can be used

as a crosslinking agent to enhance their thermal stability and mechanical strength.[12]

Sol-Gel Processes: PTES is a common precursor in sol-gel synthesis to produce hybrid

organic-inorganic materials with tailored properties such as high refractive index and thermal

stability.

Nanoparticle Functionalization: In the context of drug development and life sciences, PTES

is used to functionalize the surface of nanoparticles (e.g., silica, ZnO).[13][14] This

modification can increase their stability in biological media, improve their dispersibility in

polymeric matrices for biomedical devices, and serve as a platform for further conjugation of

biomolecules. While PTES itself does not directly interact with biological signaling pathways,

its use in functionalizing nanoparticles is a critical step in preparing these materials for

biological applications where their downstream interactions are studied. For instance, silica

nanoparticles have been shown to interact with TNF and MAPK signaling pathways, and

surface functionalization can modulate these interactions.[4][15]

Experimental Protocols
Surface Modification of Silica Nanoparticles via Sol-Gel
Method
This protocol describes the functionalization of silica nanoparticles with Phenyltriethoxysilane
to create a hydrophobic surface.[6]

Materials:

Fumed silica nanoparticles (e.g., Aerosil 380)

Phenyltriethoxysilane (PTES)

Ammonium hydroxide (NH₄OH), 28-30%
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Deionized water (H₂O)

Ethanol

Beakers, magnetic stirrer, centrifuge, vacuum oven

Procedure:

Catalyst Solution Preparation: Prepare a dispersion solution by dissolving 4 mL of

ammonium hydroxide in 16 mL of deionized water in a beaker.

Silica Dispersion: Add a specific amount of fumed silica nanoparticles to the catalyst solution

and disperse them thoroughly using a magnetic stirrer.

PTES Solution: In a separate beaker, prepare a solution of Phenyltriethoxysilane in

ethanol. The amount of PTES can be varied to control the degree of surface modification.

Reaction: Slowly add the silica dispersion to the PTES-ethanol solution while stirring

continuously.

Reaction Conditions: Maintain the reaction mixture at 40 °C with continuous stirring at 400

rpm for 24 hours.[6]

Purification:

After the reaction is complete, centrifuge the mixture at 4500 rpm to separate the modified

nanoparticles.

Discard the supernatant and wash the nanoparticles by re-dispersing them in ethanol,

followed by another centrifugation step.

Repeat the washing cycle three times to ensure the removal of unreacted reagents.[6]

Drying: Dry the purified, PTES-modified silica nanoparticles in a vacuum oven at 60 °C for 24

hours.[6]

Caption: Workflow for surface modification of silica nanoparticles.
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Safety and Handling
Phenyltriethoxysilane is a flammable liquid and vapor and may cause damage to organs

through prolonged or repeated exposure. It is important to handle this chemical in a well-

ventilated area, away from heat, sparks, and open flames. Personal protective equipment,

including chemical splash goggles, appropriate gloves, and protective clothing, should be worn

to prevent skin and eye contact.[6] Store in a tightly closed container in a cool, dry, and well-

ventilated area, protected from moisture.[6] In case of fire, use carbon dioxide or dry chemical

extinguishers; do not use water as it reacts with the material.[6]

Conclusion
Phenyltriethoxysilane (CAS 780-69-8) is a valuable organosilane due to its ability to form

stable, hydrophobic, and thermally resistant modifications on a variety of surfaces. Its well-

understood hydrolysis and condensation chemistry allows for controlled functionalization in

applications ranging from industrial coatings and composites to advanced nanomaterials for

biomedical research. Proper handling and adherence to established protocols are essential for

its safe and effective use. This guide provides a foundational understanding for researchers

and professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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